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Compound of Interest

Compound Name: Buddlejasaponin Iv

Cat. No.: B158227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Buddlejasaponin IV (BS-IV), a triterpenoid saponin, has emerged as a compound of

significant interest in oncology research due to its demonstrated anticancer properties. Isolated

from plants such as Pleurospermum kamtschaticum, BS-IV has been shown to inhibit the

growth of various cancer cell lines and suppress tumor metastasis in preclinical models. This

technical guide provides an in-depth overview of the current understanding of BS-IV's

anticancer effects, detailing its mechanisms of action, summarizing key quantitative data, and

providing comprehensive experimental protocols for its investigation.

Data Presentation: Quantitative Analysis of
Buddlejasaponin IV's Anticancer Activity
The efficacy of Buddlejasaponin IV has been quantified across various cancer cell lines and in

in-vivo models. The following tables summarize the key findings regarding its cytotoxic effects,

induction of cell cycle arrest, and anti-metastatic potential.
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Cell Line Assay Type
Treatment
Duration

IC50 Value Reference

YD-10B (Human

Oral Squamous

Cell Carcinoma)

MTT Assay 24 hours 22.5 µM [1]

YD-10B (Human

Oral Squamous

Cell Carcinoma)

MTT Assay 48 hours 9.6 µM [1]

Cell Line Concentration
Treatment
Duration

% Inhibition of
Cell Viability

Reference

HT-29 (Human

Colorectal

Carcinoma)

2 µM 2 hours 23.6% [2]

HT-29 (Human

Colorectal

Carcinoma)

3 µM 2 hours 60.3% [2]

HT-29 (Human

Colorectal

Carcinoma)

4 µM 2 hours 80.5% [2]

Cell Line Treatment Outcome Reference

YD-10B (Human Oral

Squamous Cell

Carcinoma)

10 µM BS-IV for 24

hours

Slight increase in

G2/M and S phase

populations

[1]
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Animal Model Treatment Outcome Reference

Balb/c mice with CT-

26 (Murine Colorectal

Carcinoma) lung

metastasis

2 mg/kg BS-IV,

intraperitoneally for 14

days

54% reduction in lung

tumor nodules
[2]

Mechanism of Action: Signaling Pathways
Buddlejasaponin IV exerts its anticancer effects through the modulation of several key

signaling pathways, primarily leading to the induction of apoptosis and cell cycle arrest.

Apoptotic Pathways
BS-IV induces apoptosis through both the intrinsic (mitochondrial) and extrinsic (death

receptor) pathways.
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Caption: Buddlejasaponin IV induced apoptotic signaling pathways.
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Cell Cycle Arrest and Akt Inhibition
BS-IV also induces cell cycle arrest at the G2/M phase and inhibits the pro-survival Akt

signaling pathway.

G2/M Cell Cycle Arrest Akt Signaling Inhibition

Buddlejasaponin IV

p21 Expression ↑ Cyclin B1 Expression ↓ Chk2 Phosphorylation ↑

G2/M Arrest

Buddlejasaponin IV

Akt Phosphorylation ↓

Cell Survival ↓

Click to download full resolution via product page

Caption: Buddlejasaponin IV induced cell cycle arrest and Akt inhibition.

Experimental Workflow
A general workflow for investigating the anticancer properties of Buddlejasaponin IV in vitro is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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